Cas no 62978-84-1 (3-(2-hydroxyethyl)benzene-1,2-diol)

3-(2-hydroxyethyl)benzene-1,2-diol structure
62978-84-1 structure
Product Name:3-(2-hydroxyethyl)benzene-1,2-diol
CAS No:62978-84-1
MF:C8H10O3
MW:154.163202762604
CID:1005664
PubChem ID:12828581
Update Time:2025-09-24

3-(2-hydroxyethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-hydroxyethyl)benzene-1,2-diol
    • 1,&#8203
    • 2-&#8203
    • 3-&#8203
    • benzene-&#8203
    • diol
    • 3-​(2-​hydroxyethyl)​benzene-​1,​2-​diol
    • EN300-1599514
    • SCHEMBL1951548
    • DTXSID40510916
    • 62978-84-1
    • 1,2-Benzenediol, 3-(2-hydroxyethyl)-
    • MDL: MFCD24730455
    • Inchi: 1S/C8H10O3/c9-5-4-6-2-1-3-7(10)8(6)11/h1-3,9-11H,4-5H2
    • InChI Key: LUWUADRTJXFXIB-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CCO)O

Computed Properties

  • Exact Mass: 154.062994177g/mol
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 60.7Ų

3-(2-hydroxyethyl)benzene-1,2-diol Pricemore >>

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Enamine
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